Cas no 1160260-57-0 (2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride)
2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-CHLORO-6-FLUOROBENZYL)OXY]BENZOYL CHLORIDE
- 2-((2-Chloro-6-fluorobenzyl)oxy)benzoyl chloride
- STL508871
- BBL037188
- 2-[(2-chloro-6-fluorophenyl)methoxy]benzoyl chloride
- benzoyl chloride, 2-[(2-chloro-6-fluorophenyl)methoxy]-
- 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride
-
- MDL: MFCD12198025
- Inchi: 1S/C14H9Cl2FO2/c15-11-5-3-6-12(17)10(11)8-19-13-7-2-1-4-9(13)14(16)18/h1-7H,8H2
- InChI Key: DXMVGMQMFSDVRJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1COC1C=CC=CC=1C(=O)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 314
- Topological Polar Surface Area: 26.3
2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C053395-250mg |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl Chloride |
1160260-57-0 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C053395-500mg |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl Chloride |
1160260-57-0 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | C053395-1000mg |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl Chloride |
1160260-57-0 | 1g |
$ 720.00 | 2022-06-06 | ||
| abcr | AB407993-500 mg |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride |
1160260-57-0 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407993-1 g |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride |
1160260-57-0 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB407993-5 g |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride |
1160260-57-0 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB407993-500mg |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride; . |
1160260-57-0 | 500mg |
€269.00 | 2025-02-14 | ||
| abcr | AB407993-1g |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride; . |
1160260-57-0 | 1g |
€317.00 | 2025-02-14 | ||
| abcr | AB407993-5g |
2-[(2-Chloro-6-fluorobenzyl)oxy]benzoyl chloride; . |
1160260-57-0 | 5g |
€877.00 | 2025-02-14 | ||
| Ambeed | A610288-1g |
2-((2-Chloro-6-fluorobenzyl)oxy)benzoyl chloride |
1160260-57-0 | 97% | 1g |
$254.0 | 2024-04-26 |
2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride
Professional Introduction to 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160260-57-0)
2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160260-57-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents in its benzyl group enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The< strong>chloro and fluoro substituents are strategically positioned to facilitate nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. These features make 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride an indispensable tool for medicinal chemists aiming to develop small-molecule drugs with enhanced pharmacological profiles. The compound’s ability to undergo selective transformations under mild conditions underscores its versatility in synthetic chemistry.
In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by the need for more efficient and sustainable synthetic routes. 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride has emerged as a key player in this landscape, particularly in the synthesis of kinase inhibitors and other targeted therapies. Its structural motifs are frequently incorporated into lead compounds that exhibit potent activity against a range of diseases, including cancer and inflammatory disorders.
The< strong>benzoyl chloride moiety in the compound’s name is a well-known electrophile that readily reacts with amines, alcohols, and other nucleophiles to form amides and esters. This reactivity is harnessed in the synthesis of peptidomimetics and other bioconjugates that mimic natural biomolecules. The< strong>chloro group on the benzyl ring further enhances this capability by enabling cross-coupling reactions, such as Suzuki-Miyaura couplings, which are crucial for constructing biaryl frameworks found in many pharmacologically active molecules.
Recent advancements in computational chemistry have enabled the rational design of synthetic strategies using 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride. By leveraging molecular modeling techniques, researchers can predict the outcomes of various chemical transformations with high accuracy. This approach has led to the development of novel synthetic pathways that improve yield and reduce waste, aligning with the growing emphasis on green chemistry principles.
The pharmaceutical industry has also embraced these innovations, incorporating 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride into large-scale production processes. Its stability under storage conditions and compatibility with automated synthesis platforms make it an attractive choice for industrial applications. Furthermore, its role in generating enantiomerically pure compounds has been instrumental in developing single-enantiomer drugs that offer improved efficacy and reduced side effects.
In academic research, 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride continues to be a subject of investigation due to its potential applications in drug discovery and material science. Studies have explored its utility in generating fluorinated aromatic compounds, which are known for their enhanced metabolic stability and bioavailability. These findings have opened new avenues for developing next-generation therapeutics with improved pharmacokinetic properties.
The compound’s< strong>fluoro-substituted benzyl group is particularly noteworthy for its ability to modulate drug-receptor interactions. Fluorine atoms can influence electronic properties, lipophilicity, and metabolic resistance, making them valuable tools for optimizing drug design. Researchers have utilized 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride to synthesize fluorinated analogs of existing drugs, demonstrating its importance in medicinal chemistry innovation.
The synthesis of complex molecules often requires multiple steps involving different reagents and conditions. However, 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride simplifies many synthetic routes by serving as a versatile intermediate that can be functionalized at multiple positions. This flexibility has been exploited to create libraries of compounds for high-throughput screening (HTS), accelerating the discovery process for new drug candidates.
The growing interest in biologics has also highlighted the importance of< strong>benzoyl chloride-based intermediates like 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride. Peptide-based therapeutics are increasingly being used due to their high specificity and efficacy. The ability to derivatize peptides using benzoyl chloride derivatives allows for the introduction of diverse functional groups, enhancing their stability and bioactivity.
In conclusion, 2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160260-57-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As advancements continue to emerge in synthetic methodologies and drug discovery technologies, the role of this compound is expected to expand further, solidifying its position as a cornerstone of modern medicinal chemistry.
1160260-57-0 (2-(2-Chloro-6-fluorobenzyl)oxybenzoyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)